6-Acetyl-2H-benzo[b][1,4]thiazin-3(4H)-one

• IUPAC Name: 6-acetyl-4H-1,4-benzothiazin-3-one
• InChI: InChI=1S/C10H9NO2S/c1-6(12)7-2-3-9-8(4-7)11-10(13)5-14-9/h2-4H,5H2,1H3,(H,11,13)
• InChI Key: XAZBRXLFKCEBGC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)SCC(=O)N2
• Molecular Formula: C10H9NO2S
• Molecular Weight: 207.25 g/mol

Description

6-Acetyl-2H-benzo[b][1,4]thiazin-3(4H)-one is a derivative of benzothiazine. Benzothiazine is a heterocyclic compound consisting of a benzene ring attached to the 6-membered heterocycle thiazine. The name is applied to both the 2H- and 4H-isomers of the molecule.

Synthesis Analysis

A copper-catalyzed cascade method has been developed to synthesize the 2H-benzo[b][1,4]thiazin-3(4H)-ones from 2-halo-N-(2-halophenyl)-acetamides and AcSH via the SN2/deacetylation/coupling process. Another synthesis method involves the reaction of chiral cis and trans glycidic esters substituted by alkyl or ethoxycarbonyl with cysteamine or o-aminothiophenol by stereoselective ring transformation to non-aromatic optically active 2-(α-hydroxyalkyl)-1,4-thiazin-3-ones.

Scientific Research Applications

Antitubercular Activity

• .

Synthetic Methodology

• .